Cas no 98072-12-9 (1-Butanol,2-(2-hydroxybutoxy)-)

• Product Name: 1-Butanol,2-(2-hydroxybutoxy)-
• CAS No: 98072-12-9
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 810250
• PubChem ID: 113427
• Update Time: 2025-04-19

1-Butanol,2-(2-hydroxybutoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,2-(2-hydroxybutoxy)-
• 2-(2-hydroxybutoxy)butan-1-ol
• NS00065754
• DTXSID50913474
• SCHEMBL6440268
• EINECS 308-461-2
• 98072-12-9

• Inchi： 1S/C8H18O3/c1-3-7(10)6-11-8(4-2)5-9/h7-10H,3-6H2,1-2H3
• InChI Key： MVEWAQOGSDLLAT-UHFFFAOYSA-N
• SMILES： O(CC(CC)O)C(CO)CC

Computed Properties

• Exact Mass: 162.126
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 268.1°Cat760mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.451